Cas no 64059-66-1 (Benzoic acid,4-(hexadecylamino)-, sodium salt (1:1))

• Product Name: Benzoic acid,4-(hexadecylamino)-, sodium salt (1:1)
• CAS No: 64059-66-1
• MF: C₂₃H₃₈NNaO₂
• MW: 383.54309797287
• CID: 504053
• PubChem ID: 23703815
• Update Time: 2025-04-19

Benzoic acid,4-(hexadecylamino)-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(hexadecylamino)-, sodium salt (1:1)
• sodium,4-(hexadecylamino)benzoate
• 4-(Hexadecylamino)benzoic Acid Sodium Salt
• Benzoic acid, 4-(hexadecylamino)-, monosodium salt
• Sodium 4-(n-Hexadecylamino)benzoate
• Sodium p-(hexadecylamino)benzoate
• DTXSID30214254
• CHEMBL31460
• CL 203,821
• CL-203821
• sodium;4-(hexadecylamino)benzoate
• 64059-66-1
• UNII-433YPU24B8
• Q27258610
• 433YPU24B8
• p-hexadecylaminobenzoic acid sodium salt
• sodium 4-(hexadecylamino)benzoate
• Cetaben sodium (USAN)
• CL 203821
• Benzoic acid, 4-(hexadecylamino)-, sodium salt
• CETABEN SODIUM
• D03447
• SCHEMBL635331
• RIEGDRWQKNITRV-UHFFFAOYSA-M
• Cetaben sodium [USAN]

• Inchi： 1S/C23H39NO2.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20-24-22-18-16-21(17-19-22)23(25)26;/h16-19,24H,2-15,20H2,1H3,(H,25,26);/q;+1/p-1
• InChI Key： RIEGDRWQKNITRV-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(C1C=CC(=CC=1)NCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 383.28024
• Monoisotopic Mass: 383.28002374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 17
• Complexity: 330
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.2Ų

Experimental Properties

• PSA: 52.16